Cas no 832090-50-3 (5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-, methyl ester
• CAS No: 832090-50-3
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 676675
• PubChem ID: 58781573
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-, methyl ester
• methyl 4-ethyl-6-methyl-2-phenylpyrimidine-5-carboxylate
• 832090-50-3
• SCHEMBL5521948
• DTXSID90730021

• Inchi： 1S/C15H16N2O2/c1-4-12-13(15(18)19-3)10(2)16-14(17-12)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3
• InChI Key： BHIGPSPOKKJLBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N=C(C2C=CC=CC=2)N=C1CC)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.1Ų